Cas no 1219166-00-3 (rac Nebivolol-d8)

• Product Name: rac Nebivolol-d8
• CAS No: 1219166-00-3
• MF: C₂₂H₂₅F₂NO₄
• MW: 413.484307050705
• CID: 1060003
• Update Time: 2025-10-31

rac Nebivolol-d8 Chemical and Physical Properties

Names and Identifiers

• rac Nebivolol-d8See N387903
• rac Nebivolol-d8
• rac Nebivolol-d8 See
• rac Nebivolol-d8 See N387903
• 2-[[2-hydroxy-2-(3,3,4,4-tetradeuterio-6-fluoro-2H-chromen-2-yl)ethyl]amino]-1-(3,3,4,4-tetradeuterio-6-fluoro-2H-chromen-2-yl)ethanol

• Inchi： 1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/i1D2,2D2,5D2,6D2
• InChI Key： KOHIRBRYDXPAMZ-WYNDGVHTSA-N
• SMILES： FC1C=CC2=C(C=1)C([2H])([2H])C([2H])([2H])C(C(CNCC(C1C([2H])([2H])C([2H])([2H])C3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

• Exact Mass: 413.22500

Experimental Properties

• PSA: 70.95000
• LogP: 2.75450

Additional information on rac Nebivolol-d8

Research Brief on rac Nebivolol-d8 (CAS: 1219166-00-3): Advances and Applications in Chemical Biomedicine

rac Nebivolol-d8, a deuterated analog of the widely used beta-blocker Nebivolol, has garnered significant attention in recent years due to its enhanced pharmacokinetic properties and utility in biomedical research. The compound, identified by CAS number 1219166-00-3, serves as a critical tool in drug metabolism studies, offering improved stability and traceability in analytical assays. This research brief synthesizes the latest findings on rac Nebivolol-d8, highlighting its applications in cardiovascular research, analytical chemistry, and drug development.

Recent studies have demonstrated that rac Nebivolol-d8 is particularly valuable in quantitative mass spectrometry, where its deuterium labeling allows for precise internal standardization. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis utilized rac Nebivolol-d8 to develop a highly sensitive LC-MS/MS method for quantifying Nebivolol in human plasma. The method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL, underscoring the compound's role in advancing bioanalytical techniques.

In addition to its analytical applications, rac Nebivolol-d8 has been instrumental in elucidating the metabolic pathways of Nebivolol. Research published in Drug Metabolism and Disposition (2024) employed rac Nebivolol-d8 to identify previously unknown metabolites, shedding light on the drug's complex biotransformation. These findings have implications for personalized medicine, as interindividual variability in Nebivolol metabolism may influence therapeutic outcomes.

The synthesis and characterization of rac Nebivolol-d8 have also seen notable advancements. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is expected to facilitate broader adoption of rac Nebivolol-d8 in both research and industrial settings.

Looking ahead, rac Nebivolol-d8 is poised to play a pivotal role in the development of next-generation beta-blockers. Its unique properties make it an ideal candidate for investigating structure-activity relationships and optimizing drug formulations. Furthermore, ongoing clinical trials are exploring the potential of deuterated drugs, including rac Nebivolol-d8, to enhance therapeutic efficacy and reduce side effects.

In conclusion, rac Nebivolol-d8 (CAS: 1219166-00-3) represents a versatile and valuable tool in chemical biomedicine. Its applications span analytical chemistry, drug metabolism research, and pharmaceutical development, making it a cornerstone of modern biomedical research. Continued innovation in synthesis methodologies and analytical techniques will further expand its utility, driving progress in cardiovascular therapeutics and beyond.